Cas no 868761-03-9 (BENZONITRILE, 4-(2,2-DIFLUORO-1-HYDROXYETHYL)-)

• Product Name: BENZONITRILE, 4-(2,2-DIFLUORO-1-HYDROXYETHYL)-
• CAS No: 868761-03-9
• MF: C₉H₇F₂NO
• MW: 183.154789209366
• CID: 3394763
• PubChem ID: 11550108
• Update Time: 2025-09-20

BENZONITRILE, 4-(2,2-DIFLUORO-1-HYDROXYETHYL)- Chemical and Physical Properties

Names and Identifiers

• BENZONITRILE, 4-(2,2-DIFLUORO-1-HYDROXYETHYL)-
• EN300-1928703
• AKOS019171120
• 868761-03-9
• 4-(2,2-difluoro-1-hydroxyethyl)benzonitrile

• Inchi： 1S/C9H7F2NO/c10-9(11)8(13)7-3-1-6(5-12)2-4-7/h1-4,8-9,13H
• InChI Key： BPJTYNGDSPVAPA-UHFFFAOYSA-N
• SMILES： FC(C(C1C=CC(C#N)=CC=1)O)F

Computed Properties

• Exact Mass: 183.04957017Da
• Monoisotopic Mass: 183.04957017Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 44Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzonitriles